Cas no 265-04-3 (1H-1,3,5-Benzotriazepine)
1H-1,3,5-Benzotriazepine structure
Product Name:1H-1,3,5-Benzotriazepine
CAS No:265-04-3
MF:C8H7N3
MW:145.161280870438
CID:1427621
Update Time:2024-08-15
1H-1,3,5-Benzotriazepine Chemical and Physical Properties
Names and Identifiers
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- 1H-1,3,5-Benzotriazepine
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- Inchi: 1S/C8H7N3/c1-2-4-8-7(3-1)10-5-9-6-11-8/h1-6H,(H,9,10,11)
- InChI Key: NQXYPTVFUVTPNV-UHFFFAOYSA-N
- SMILES: N1C2=CC=CC=C2N=CN=C1
Computed Properties
- Exact Mass: 145.06411
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 299.2±23.0 °C(Predicted)
- PSA: 41.57
- pka: 3.74±0.20(Predicted)
1H-1,3,5-Benzotriazepine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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